Cas no 23668-07-7 (2H-Pyran-2-one, 3-bromo-4-hydroxy-6-methyl-)

3-Bromo-4-hydroxy-6-methyl-2H-pyran-2-one is a brominated derivative of 2H-pyran-2-one, featuring a hydroxyl group at the 4-position and a methyl substituent at the 6-position. This compound is of interest in synthetic organic chemistry due to its functionalized pyranone core, which serves as a versatile intermediate for heterocyclic synthesis. The presence of both bromine and hydroxyl groups enhances its reactivity, enabling selective modifications for the construction of complex molecular frameworks. Its structural features make it suitable for applications in pharmaceuticals, agrochemicals, and materials science. The compound’s stability under standard conditions and well-defined reactivity profile contribute to its utility in multi-step synthetic routes.

2H-Pyran-2-one, 3-bromo-4-hydroxy-6-methyl- structure

23668-07-7 structure

Product Name:2H-Pyran-2-one, 3-bromo-4-hydroxy-6-methyl-

CAS No:23668-07-7

MF:C₆H₅BrO₃

MW:205.006101369858

CID:1414968

PubChem ID:54713340

Update Time:2025-05-28

2H-Pyran-2-one, 3-bromo-4-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

- 2H-Pyran-2-one, 3-bromo-4-hydroxy-6-methyl-
- 3-bromo-4-hydroxy-6-methylpyran-2-one
- EN300-7471158
- 3-Bromo-4-hydroxy-6-methyl-2H-pyran-2-one
- CS-0260237
- 23668-07-7
- XPEGOBMVBWVWFJ-UHFFFAOYSA-N
- G40209
- 3-Bromo-2-hydroxy-6-methyl-4-pyranone
- DTXSID10716185
- 3-Bromo-2-hydroxy-6-methyl-4H-pyran-4-one #
- Z1269206520
- Inchi： 1S/C6H5BrO3/c1-3-2-4(8)5(7)6(9)10-3/h2,8H,1H3
- InChI Key： UXDAQTASWKDWCF-UHFFFAOYSA-N
- SMILES： BrC1C(=O)OC(C)=CC=1O

Computed Properties

Exact Mass: 203.94215
Monoisotopic Mass: 203.94221g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 46.5Å²

Experimental Properties

PSA: 46.53

2H-Pyran-2-one, 3-bromo-4-hydroxy-6-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7471158-0.05g	3-bromo-4-hydroxy-6-methyl-2H-pyran-2-one	23668-07-7	95%	0.05g	$76.0	2024-05-23
Enamine	EN300-7471158-0.1g	3-bromo-4-hydroxy-6-methyl-2H-pyran-2-one	23668-07-7	95%	0.1g	$113.0	2024-05-23
Enamine	EN300-7471158-0.25g	3-bromo-4-hydroxy-6-methyl-2H-pyran-2-one	23668-07-7	95%	0.25g	$162.0	2024-05-23
Enamine	EN300-7471158-0.5g	3-bromo-4-hydroxy-6-methyl-2H-pyran-2-one	23668-07-7	95%	0.5g	$310.0	2024-05-23
Enamine	EN300-7471158-1.0g	3-bromo-4-hydroxy-6-methyl-2H-pyran-2-one	23668-07-7	95%	1.0g	$414.0	2024-05-23
Enamine	EN300-7471158-2.5g	3-bromo-4-hydroxy-6-methyl-2H-pyran-2-one	23668-07-7	95%	2.5g	$810.0	2024-05-23
Enamine	EN300-7471158-5.0g	3-bromo-4-hydroxy-6-methyl-2H-pyran-2-one	23668-07-7	95%	5.0g	$1199.0	2024-05-23
Enamine	EN300-7471158-10.0g	3-bromo-4-hydroxy-6-methyl-2H-pyran-2-one	23668-07-7	95%	10.0g	$1778.0	2024-05-23
1PlusChem	1P002OJY-50mg	2H-Pyran-2-one, 3-bromo-4-hydroxy-6-methyl-	23668-07-7	95%	50mg	$152.00	2024-05-23
1PlusChem	1P002OJY-100mg	2H-Pyran-2-one, 3-bromo-4-hydroxy-6-methyl-	23668-07-7	95%	100mg	$196.00	2024-05-23